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Compound of Interest

Compound Name: Bis(phenoxyethoxy)methane

Cat. No.: B081023 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bis(phenoxyethoxy)methane is a chemical compound with the molecular formula C₁₇H₂₀O₄

and a molecular weight of 288.34 g/mol .[1][2] As an acetal containing ether linkages,

understanding its behavior under mass spectrometric analysis is crucial for its identification and

characterization in various matrices. This application note details the expected fragmentation

pathways of bis(phenoxyethoxy)methane under electron ionization (EI) mass spectrometry

and provides a general protocol for its analysis.

The structure of bis(phenoxyethoxy)methane, featuring a central methylene group bonded to

two phenoxyethoxy moieties, suggests that the primary fragmentation will be driven by the

stability of the resulting carbocations. Acetal structures are known to be unstable under

electron impact, often resulting in a weak or absent molecular ion peak.[3] The fragmentation is

typically initiated by cleavage of the C-O bonds adjacent to the central carbon.

Experimental Protocols

This section outlines a general procedure for the analysis of bis(phenoxyethoxy)methane
using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron

ionization source.
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Instrumentation:

Gas Chromatograph (GC) equipped with a capillary column (e.g., DB-5ms, 30 m x 0.25 mm

i.d., 0.25 µm film thickness).

Mass Spectrometer (MS) with an Electron Ionization (EI) source.

GC Conditions:

Injector Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp: 15 °C/min to 280 °C.

Hold: 5 minutes at 280 °C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Mode: Splitless (or split, depending on concentration).

Injection Volume: 1 µL.

MS Conditions:

Ion Source: Electron Ionization (EI).

Ionization Energy: 70 eV.[4]

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 40-400.

Solvent Delay: 3 minutes.
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Sample Preparation: A solution of bis(phenoxyethoxy)methane is prepared in a suitable

volatile solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 100

µg/mL.

Data Presentation: Predicted Mass Fragments

The following table summarizes the predicted major fragment ions of

bis(phenoxyethoxy)methane based on established fragmentation patterns of acetals and

ethers.[3][5]
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m/z
Proposed Fragment

Ion
Formula Notes

288 [M]⁺ [C₁₇H₂₀O₄]⁺

Molecular ion.

Expected to be of low

abundance or absent.

[3]

151 [CH₂O(CH₂)₂OPh]⁺ [C₉H₁₁O₂]⁺

Result of α-cleavage

at the central acetal

carbon. This is

expected to be a

major fragment due to

resonance

stabilization.[3]

137 [(CH₂)₂OPh]⁺ [C₈H₉O]⁺
Loss of CH₂O from

the m/z 151 fragment.

107 [PhOCH₂]⁺ [C₇H₇O]⁺
Cleavage of the ether

bond.

94 [PhOH]⁺ [C₆H₆O]⁺

Phenol radical cation,

likely formed through

rearrangement.

77 [Ph]⁺ [C₆H₅]⁺

Phenyl cation

resulting from the loss

of oxygen from the

phenoxy group.

45 [CH₂OCH₂]⁺ [C₂H₅O]⁺

Resulting from

cleavage within the

ethoxy portion.

Mandatory Visualization

Figure 1: Proposed Fragmentation Pathway of Bis(phenoxyethoxy)methane

Caption: Proposed EI fragmentation of Bis(phenoxyethoxy)methane.
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Figure 2: Experimental Workflow for GC-MS Analysis

Caption: Workflow for GC-MS analysis of Bis(phenoxyethoxy)methane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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